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Compound of Interest

Compound Name: 3-Methylisoxazole-5-carbonitrile

Cat. No.: B1320823

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Methylisoxazole-5-carbonitrile (CAS
No. 65735-07-1) is not readily available. The following disposal procedures are based on
general laboratory chemical waste guidelines and information from SDSs of structurally similar
compounds. This substance should be handled as a potentially hazardous material. Always
consult with your institution's Environmental Health and Safety (EHS) office for specific
disposal requirements.

Immediate Safety and Handling Precautions

Before handling 3-Methylisoxazole-5-carbonitrile, it is crucial to wear appropriate Personal
Protective Equipment (PPE). Based on data for similar isoxazole derivatives, the following PPE
Is recommended:
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Personal Protective

. Specification Rationale
Equipment (PPE)
) Chemical safety goggles or Protects against potential
Eye Protection )
face shield. splashes and dust.

) Chemical-resistant gloves ]
Hand Protection o Prevents skin contact.
(e.g., nitrile rubber).

) ] Protects against contamination
Skin and Body Protection Laboratory coat. )
of personal clothing.

) ) Use in a well-ventilated area or  Minimizes inhalation of dust or
Respiratory Protection )
under a chemical fume hood. vapors.

Step-by-Step Disposal Protocol

1.

Waste Identification and Segregation:

Waste Characterization: Treat all unused 3-Methylisoxazole-5-carbonitrile and any
material contaminated with it as hazardous waste.

Segregation: Do not mix this waste with other chemical waste streams unless explicitly
permitted by your institution's EHS office. Keep it separate from incompatible materials,
especially strong oxidizing agents, acids, and bases, to prevent violent reactions.[1][2][3]

. Waste Collection and Storage:

Container: Use a designated, leak-proof, and chemically compatible container for solid
waste. For solutions, use a sealed, compatible liquid waste container. The original container
is often a good choice if it is in good condition.[1]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"3-Methylisoxazole-5-carbonitrile,” the CAS number "65735-07-1," and the approximate
guantity.

Storage Location: Store the waste container in a designated Satellite Accumulation Area
(SAA).[1][4] This area should be at or near the point of generation, well-ventilated, and away
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from heat or ignition sources.[2][4]
3. Disposal of Contaminated Materials:

o PPE: Dispose of contaminated gloves, weigh papers, and other disposable labware in the
designated solid hazardous waste container for 3-Methylisoxazole-5-carbonitrile.

o Glassware: Decontaminate reusable glassware by rinsing with a suitable solvent (e.g.,
acetone or ethanol) in a chemical fume hood. Collect the rinsate as hazardous waste. After
decontamination, wash the glassware with soap and water.

4. Disposal of Empty Containers:

» Definition of Empty: A container is considered "empty" when all contents have been removed
by normal means and no more than one inch of residue remains at the bottom.

e Procedure for Non-Acutely Hazardous Waste: If the substance is not classified as acutely
hazardous, the empty container can often be disposed of in the regular trash after defacing
the label.[5]

e Procedure for Acutely Hazardous Waste (P-listed): If the substance is determined to be
acutely hazardous, the empty container must be triple-rinsed with a suitable solvent.[5][6]
The rinsate must be collected and disposed of as hazardous waste.[6] Given the unknown
toxicity of 3-Methylisoxazole-5-carbonitrile, it is prudent to follow the triple-rinse procedure
as a precaution.

5. Arranging for Final Disposal:

o Contact EHS: Once the waste container is full or has been in storage for a designated period
(typically 6-12 months), contact your institution's EHS office to arrange for a pickup.[4][5] Do
not attempt to dispose of the chemical waste yourself.

Experimental Protocols Cited

The disposal procedures outlined are based on standard laboratory hazardous waste
management protocols and not on specific experimental results for 3-Methylisoxazole-5-
carbonitrile. These protocols are derived from guidelines provided by institutions such as
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Vanderbilt University, Central Washington University, and the University of Pennsylvania, as
well as general recommendations from the American Chemical Society.[1][4][5][7]

Logical Workflow for Disposal
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Caption: Disposal workflow for 3-Methylisoxazole-5-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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